Cas no 2718-42-5 (Propane, 1,1-dichloro-2,2-dimethoxy-)

• Product Name: Propane, 1,1-dichloro-2,2-dimethoxy-
• CAS No: 2718-42-5
• MF: C₅H₁₀Cl₂O₂
• MW: 173.037700176239
• CID: 1431707
• PubChem ID: 12712313
• Update Time: 2025-04-20

Propane, 1,1-dichloro-2,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1-dichloro-2,2-dimethoxy-
• 1,1-dichloro-2,2-dimethoxypropane
• DTXSID90507694
• SCHEMBL1778620
• 2718-42-5

• Inchi： 1S/C5H10Cl2O2/c1-5(8-2,9-3)4(6)7/h4H,1-3H3
• InChI Key： SHTNYEVTKAFOPP-UHFFFAOYSA-N
• SMILES： ClC(C(C)(OC)OC)Cl

Computed Properties

• Exact Mass: 172.0059
• Monoisotopic Mass: 172.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46